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Compound of Interest

Compound Name: Ethyl 3-chloro-2-methylbenzoate

Cat. No.: B3053833

Ethyl 3-chloro-2-methylbenzoate: A Technical
Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 3-chloro-2-methylbenzoate is an organic compound with the CAS number 56427-71-5.
[1] It belongs to the family of benzoate esters, which are widely utilized as intermediates in the
synthesis of a variety of pharmaceuticals, agrochemicals, and other specialty chemicals. The
presence of both a chlorine atom and a methyl group on the aromatic ring influences its
reactivity and makes it a valuable building block in organic synthesis. This document provides a
comprehensive overview of the known physical properties and a detailed experimental protocol
for the synthesis of Ethyl 3-chloro-2-methylbenzoate.

Physicochemical Properties

A summary of the key physical and chemical properties of Ethyl 3-chloro-2-methylbenzoate
is presented below. It is important to note that experimentally determined values for some
properties of this specific isomer are not readily available in the literature. In such cases,
predicted values or data from closely related isomers are provided with a clear indication.
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Property Value Source
CAS Number 56427-71-5 [1]
Molecular Formula C10H11CIlO2 [1]
Molecular Weight 198.65 g/mol [1]
Boiling Point Not available

Melting Point Not available

Density Not available

Insoluble in water; Soluble in
N common organic solvents )
Solubility ) General ester properties
(e.g., ethanol, diethyl ether,

acetone)

) Commercially available up to
Purity [2]
99%

Disclaimer: The boiling point, melting point, and density for Ethyl 3-chloro-2-methylbenzoate
(CAS 56427-71-5) are not readily available in the cited literature. The solubility information is
based on the general properties of benzoate esters. For precise quantitative analysis,
experimental determination of these properties is recommended.

Experimental Protocols

The synthesis of Ethyl 3-chloro-2-methylbenzoate is typically achieved through the Fischer
esterification of its corresponding carboxylic acid, 3-chloro-2-methylbenzoic acid, with ethanol
in the presence of an acid catalyst.

Synthesis of 3-chloro-2-methylbenzoic acid (Precursor)

The precursor, 3-chloro-2-methylbenzoic acid, can be synthesized via the oxidation of 2-chloro-
m-xylene. The process involves dissolving 2-chloro-m-xylene in a suitable solvent, adding a
catalyst, and then introducing an oxidizing agent at an elevated temperature.[3] Following the
reaction, the product is isolated and purified by reduced pressure rectification.[3]
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Fischer Esterification of 3-chloro-2-methylbenzoic acid

This procedure outlines the laboratory-scale synthesis of Ethyl 3-chloro-2-methylbenzoate.
Materials:

e 3-chloro-2-methylbenzoic acid

e Absolute ethanol

» Concentrated sulfuric acid

o Saturated sodium bicarbonate solution

e Anhydrous sodium sulfate

o Diethyl ether (or other suitable extraction solvent)

o Standard laboratory glassware for reflux and extraction

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, dissolve 3-chloro-2-methylbenzoic acid in an excess of absolute ethanol.

o Catalyst Addition: While stirring, slowly add a catalytic amount of concentrated sulfuric acid
to the mixture.

o Reflux: Heat the reaction mixture to reflux and maintain this temperature for several hours.
The reaction progress can be monitored by thin-layer chromatography (TLC).

o Work-up: After the reaction is complete, cool the mixture to room temperature. Remove the
excess ethanol using a rotary evaporator.

o Extraction: Dissolve the residue in diethyl ether and transfer it to a separatory funnel. Wash
the organic layer sequentially with water and saturated sodium bicarbonate solution to
neutralize the unreacted acid and the catalyst. Finally, wash with brine.
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» Drying and Evaporation: Dry the organic layer over anhydrous sodium sulfate, filter, and
evaporate the solvent to yield the crude Ethyl 3-chloro-2-methylbenzoate.

 Purification: The crude product can be further purified by vacuum distillation.

Logical Workflow for Synthesis and
Characterization

The following diagram illustrates the logical workflow from starting materials to the final,
characterized product.

Synthesis

H2S0a (catalyst)

Purification & Isolation

cher Esterification Aqueous Workup Drying
eflux) (Extraction & Washing) (Na:S0s) Solvent Evaporation Vacuum Distillation

3-chloro-2-methylbenzoic acit id

Click to download full resolution via product page

Caption: Synthesis and Characterization Workflow.

Conclusion

Ethyl 3-chloro-2-methylbenzoate serves as a key intermediate in organic synthesis. While
specific, experimentally verified physical property data is limited in the public domain, its
synthesis can be reliably achieved through standard esterification procedures. The protocols
and data presented in this guide are intended to support researchers and professionals in the
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fields of chemical synthesis and drug development in their work with this compound. Further
experimental investigation is encouraged to fully characterize its physicochemical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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